Disodium;[6-chloro-2-(5,7-dichloro-3-sulfonatooxy-1H-indol-2-yl)-4-methyl-1-benzothiophen-3-yl] sulfate
Disodium;[6-chloro-2-(5,7-dichloro-3-sulfonatooxy-1H-indol-2-yl)-4-methyl-1-benzothiophen-3-yl] sulfate
Brand Name:
Vulcanchem
CAS No.:
10241-20-0
VCID:
VC0082279
InChI:
InChI=1S/C17H10Cl3NO8S3.2Na/c1-6-2-7(18)5-11-12(6)16(29-32(25,26)27)17(30-11)14-15(28-31(22,23)24)9-3-8(19)4-10(20)13(9)21-14;;/h2-5,21H,1H3,(H,22,23,24)(H,25,26,27);;/q;2*+1/p-2
SMILES:
CC1=CC(=CC2=C1C(=C(S2)C3=C(C4=C(N3)C(=CC(=C4)Cl)Cl)OS(=O)(=O)[O-])OS(=O)(=O)[O-])Cl.[Na+].[Na+]
Molecular Formula:
C17H8Cl3NNa2O8S3
Molecular Weight:
602.8 g/mol
Disodium;[6-chloro-2-(5,7-dichloro-3-sulfonatooxy-1H-indol-2-yl)-4-methyl-1-benzothiophen-3-yl] sulfate
CAS No.: 10241-20-0
Main Products
VCID: VC0082279
Molecular Formula: C17H8Cl3NNa2O8S3
Molecular Weight: 602.8 g/mol
CAS No. | 10241-20-0 |
---|---|
Product Name | Disodium;[6-chloro-2-(5,7-dichloro-3-sulfonatooxy-1H-indol-2-yl)-4-methyl-1-benzothiophen-3-yl] sulfate |
Molecular Formula | C17H8Cl3NNa2O8S3 |
Molecular Weight | 602.8 g/mol |
IUPAC Name | disodium;[6-chloro-2-(5,7-dichloro-3-sulfonatooxy-1H-indol-2-yl)-4-methyl-1-benzothiophen-3-yl] sulfate |
Standard InChI | InChI=1S/C17H10Cl3NO8S3.2Na/c1-6-2-7(18)5-11-12(6)16(29-32(25,26)27)17(30-11)14-15(28-31(22,23)24)9-3-8(19)4-10(20)13(9)21-14;;/h2-5,21H,1H3,(H,22,23,24)(H,25,26,27);;/q;2*+1/p-2 |
Standard InChIKey | LLSDKKSSBUBKCC-UHFFFAOYSA-L |
SMILES | CC1=CC(=CC2=C1C(=C(S2)C3=C(C4=C(N3)C(=CC(=C4)Cl)Cl)OS(=O)(=O)[O-])OS(=O)(=O)[O-])Cl.[Na+].[Na+] |
Canonical SMILES | CC1=CC(=CC2=C1C(=C(S2)C3=C(C4=C(N3)C(=CC(=C4)Cl)Cl)OS(=O)(=O)[O-])OS(=O)(=O)[O-])Cl.[Na+].[Na+] |
PubChem Compound | 82484 |
Last Modified | Nov 11 2021 |
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